6-(2,4-Dichlorophenyl)pyridazine-3-thiol

• IUPAC Name: 3-(2,4-dichlorophenyl)-1H-pyridazine-6-thione
• InChI: InChI=1S/C10H6Cl2N2S/c11-6-1-2-7(8(12)5-6)9-3-4-10(15)14-13-9/h1-5H,(H,14,15)
• InChI Key: FNRBLBDGWKBGON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=NNC(=S)C=C2
• Molecular Formula: C10H6Cl2N2S
• Molecular Weight: 257.14 g/mol

Description

6-(2,4-Dichlorophenyl)pyridazine-3-thiol (DCPPT) is a sulfur-containing heterocyclic compound that has been studied extensively in the scientific community due to its potential applications in a number of fields. DCPPT has been used as a building block in organic synthesis, as a reagent in the preparation of heterocyclic compounds, and as a potential therapeutic agent.

Scientific Research Applications

Synthesis and Biological Activity

6-(2,4-Dichlorophenyl)pyridazine-3-thiol serves as a precursor in synthesizing various heterocyclic compounds with potential biological activities. Its reactivity has been explored in the synthesis of novel compounds demonstrating antimicrobial, antifungal, anti-tumor, and anti-inflammatory activities. For instance, reactions leading to the formation of new heterocyclic compounds with expected biological activity have been reported, where derivatives of pyridazinone and chloropyridazine, potentially including thio derivatives, showed antimicrobial and antifungal properties (Sayed et al., 2003). Similarly, synthesis efforts involving 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine have led to novel thieno[2,3-c]pyridazines that exhibited antibacterial activities (Al-Kamali et al., 2014).

Synthesis of Novel Compounds

The chemical versatility of this compound aids in the creation of novel compounds, including various pyridazine derivatives. These derivatives are synthesized through multiple steps, involving reactions with different chemicals to introduce new functional groups, leading to compounds with potential utility in scientific research and pharmacology. For example, synthesis methods have been developed to create new compounds with the potential for high biological activity, including antimicrobial and antitumor effects, through modifications and reactions of pyridazine derivatives (El-Gaby et al., 2003).

Antioxidant and Antimicrobial Properties

Research into the chemical reactivity and modification of this compound derivatives has revealed their potential in creating compounds with significant antioxidant and antimicrobial properties. These compounds are synthesized with the aim of exploring their biological activities, potentially leading to new therapeutic agents. Some of the synthesized compounds have shown promising results in inhibiting microbial growth and demonstrating antioxidant capabilities, suggesting their utility in medicinal chemistry and pharmaceutical applications (Khalifa et al., 2015).